Cas no 2308274-81-7 (N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide)

• Product Name: N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide
• CAS No: 2308274-81-7
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5412339
• PubChem ID: 146081008
• Update Time: 2025-07-13

N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2285377972
• EN300-26574311
• N-(Cyclopropylmethyl)-N-[(4-methylmorpholin-2-yl)methyl]prop-2-enamide
• 2308274-81-7
• N-(Cyclopropylmethyl)-N-[(4-methyl-2-morpholinyl)methyl]-2-propenamide
• N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide

• Inchi： 1S/C13H22N2O2/c1-3-13(16)15(8-11-4-5-11)10-12-9-14(2)6-7-17-12/h3,11-12H,1,4-10H2,2H3
• InChI Key： PJYAGTZVESJZAY-UHFFFAOYSA-N
• SMILES： C(N(CC1CC1)CC1OCCN(C)C1)(=O)C=C

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 385.9±17.0 °C(Predicted)
• pka: 7.46±0.10(Predicted)

Additional information on N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide

Professional Introduction to N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide (CAS No. 2308274-81-7)

N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide (CAS No. 2308274-81-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The molecular architecture of this amide derivative incorporates both cyclopropyl and morpholine moieties, which are known for their potential in modulating biological pathways and enhancing drug-like properties.

The significance of this compound lies in its structural complexity and the potential pharmacological activities it may exhibit. The presence of a cyclopropylmethyl group contributes to the lipophilicity of the molecule, while the 4-methylmorpholin-2-yl moiety introduces a basic nitrogen atom that can interact with acidic pharmacophores in biological targets. Such structural features are often exploited in drug design to improve solubility, metabolic stability, and target binding affinity.

In recent years, there has been a growing interest in amide-based compounds due to their versatility and efficacy in various therapeutic applications. The amide bond itself is a crucial pharmacophore in many drugs, providing stability while allowing for functional group modifications that can fine-tune biological activity. N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide exemplifies this trend, as it combines multiple functional groups that can be tailored for specific biological interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in drug development.

One of the most compelling aspects of N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The cyclopropyl group, in particular, has been shown to enhance binding affinity in certain biological targets, making it an attractive feature for drug design.

The morpholine ring in the molecule adds another layer of complexity, offering opportunities for further derivatization to optimize pharmacokinetic properties. Morpholine derivatives are well-documented for their role in enhancing oral bioavailability and reducing toxicity, which are critical factors in drug development. By incorporating a 4-methylmorpholin-2-yl group, researchers aim to leverage these advantages while exploring new therapeutic possibilities.

Evidence from preclinical studies suggests that N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide possesses favorable pharmacokinetic profiles, including good solubility and moderate metabolic stability. These properties are essential for ensuring that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effect. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at relevant doses, paving the way for further investigation into its clinical potential.

The integration of computational modeling and high-throughput screening technologies has accelerated the discovery process for novel drug candidates like N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide. By leveraging these tools, researchers can predict binding interactions with biological targets and optimize molecular properties before moving into costly wet-lab experiments. This approach not only saves time but also enhances the likelihood of success in developing effective therapeutics.

The future directions for research on N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide include exploring its mechanism of action in detail and conducting rigorous clinical trials to assess its efficacy and safety in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. The compound's unique structural features make it a valuable candidate for further investigation in both academic research and industrial drug development pipelines.

In conclusion, N-(cyclopropylmethyl)-N-(4-methylmorpholin-2-yl)methylprop-2-enamide (CAS No. 2308274-81-7) represents a significant advancement in pharmaceutical chemistry with its innovative molecular design and promising pharmacological profile. The combination of cyclopropyl and morpholine moieties offers a rich foundation for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping the future of medicine.